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Cat. No.: B1241702 Get Quote

The safe and compliant disposal of antimony and its compounds is critical for ensuring

laboratory safety and environmental protection. Antimony is classified as a hazardous waste in

many jurisdictions, necessitating strict adherence to established protocols.[1][2][3] This guide

provides essential procedural information for researchers, scientists, and drug development

professionals on the proper handling and disposal of antimony-containing waste.

Immediate Safety and Handling Protocols
Before beginning any disposal process, ensure all safety precautions are understood and

implemented. When handling antimony waste, especially in powder form, it is crucial to

minimize dust generation.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[5][6]

Ventilation: Handle antimony powders and volatile compounds only under a chemical fume

hood or in a well-ventilated area to avoid inhalation.[5][7]

Avoid Incompatibilities: Keep antimony waste separate from strong oxidizing agents,

halogens (such as fluorine, chlorine, and bromine), and strong acids (like hydrochloric,

sulfuric, and nitric acid) to prevent violent reactions, fires, and the formation of toxic stibine

gas.[7][8]

Step-by-Step Antimony Disposal Procedure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1241702?utm_src=pdf-interest
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.antimony.com/regulations-compliance/waste-and-environmental-restrictions/
https://www.unige.ch/antimony/application/files/1614/7723/8076/Antimony_Sb_in_urban_and_industrial_waste_and_in_waste_incineration.pdf
https://www.carlroth.com/medias/SDB-9258-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDM2NDV8YXBwbGljYXRpb24vcGRmfGFHVXhMMmhsWlM4NU1UYzRORE15T0RNeE5URTRMMU5FUWw4NU1qVTRYMGRDWDBWT0xuQmtaZ3xiMzUxYzJlOTJiZGY3NzM0MzU1MGFkODFjYzU1NTMzYzRiMjYyOWY3YzIwOThkY2VmMTc1MDBlMjIwNzUwZGM2
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Antimony,%20metal%20cas7440-36-0%20SDS.pdf
https://www.tedpella.com/SDS_html/29-51_Antimony_Pieces_sds.pdf
https://n.b5z.net/i/u/10091461/f/SDS/US6024.pdf
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.tedpella.com/SDS_html/29-51_Antimony_Pieces_sds.pdf
https://www.espimetals.com/index.php/msds/44-Antimony
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/44-Antimony
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal of antimony waste must be carried out in accordance with all federal, state, and local

regulations.[5] The following steps provide a general framework for compliant disposal.

1. Waste Identification and Characterization

Accurately identify the waste as containing antimony.

Characterize the waste form: Is it elemental antimony (solid, powder), an inorganic salt, an

organometallic compound, or a contaminated material (e.g., gloves, wipes, glassware)?

Determine if it is mixed with other chemicals, particularly solvents.

2. Segregation

Segregate antimony waste from all other waste streams at the point of generation.

Do not mix antimony waste with non-hazardous waste.

Use dedicated, clearly marked containers for antimony waste.

3. Containment and Labeling

Place antimony waste in a suitable, chemically compatible, and sealable container to

prevent leaks or spills.[9]

For solids and powders, use a securely sealed container. Ensure powders are not loose to

prevent airborne dust.[8]

Label the container clearly and accurately. The label should include:

The words "Hazardous Waste"

The name "Antimony" and the specific compound(s)

The associated hazards (e.g., Toxic, Carcinogen)[3]

The date accumulation started.

4. Temporary On-Site Storage
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Store sealed waste containers in a designated, secure area away from general laboratory

traffic.[6]

The storage area should be cool, dry, and well-ventilated.[7]

Ensure the storage location is away from incompatible materials.[9]

5. Final Disposal

Antimony waste must be disposed of through a licensed professional hazardous waste

disposal service.[4][6]

Never dispose of antimony or its compounds down the drain or in regular trash.[3][8]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal. They will coordinate with certified waste management contractors.

Some forms of antimony waste, particularly from industrial processes like lead-acid

batteries, may be eligible for recycling through specialized facilities.[10]

Spill and Emergency Procedures
In the event of a spill, treat all cleanup materials as hazardous waste.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

control entry.[8]

Ventilate: Ensure the area is well-ventilated.

Cleanup:

For solid or powder spills, do not dry sweep. Moisten the material first or use a HEPA-filter

vacuum to minimize dust generation.[8]

Collect all spilled material and cleanup debris (e.g., absorbent pads, contaminated wipes)

and place it into a sealed container for disposal.[8][9]

Decontaminate: Wash the spill area thoroughly after the material has been collected.[9]
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Regulatory Exposure and Environmental Limits
While not disposal limits, the following regulatory values underscore the hazardous nature of

antimony and inform the need for stringent handling and disposal controls.

Agency/Regulation Type Limit/Value Compound(s)

OSHA
Permissible Exposure

Limit (PEL)
0.5 mg/m³ (8-hr TWA)

Antimony &

compounds

NIOSH
Recommended

Exposure Limit (REL)

0.5 mg/m³ (10-hr

TWA)
Antimony

ACGIH
Threshold Limit Value

(TLV)
0.5 mg/m³ (8-hr TWA)

Antimony &

compounds

EPA

Maximum

Contaminant Level

(MCL)

0.006 mg/L
Antimony (in drinking

water)

Data sourced from references[8][11][12]. TWA = Time-Weighted Average.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

antimony waste in a laboratory setting.
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Caption: Logical workflow for antimony waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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